Cas no 654673-17-3 (3-iodopropyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-iodopropyl 4-methylbenzene-1-sulfonate
• CAS No: 654673-17-3
• MF: C₁₀H₁₃IO₃S
• MW: 340.177894353867
• MDL: MFCD11502384
• CID: 398716
• PubChem ID: 15153847
• Update Time: 2025-05-19

3-iodopropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-iodo-, 4-methylbenzenesulfonate
• 3-iodopropan-1-ol,4-methylbenzenesulfonic acid
• 3-iodopropyl 4-methylbenzene-1-sulfonate

• MDL： MFCD11502384
• Inchi： 1S/C10H13IO3S/c1-9-3-5-10(6-4-9)15(12,13)14-8-2-7-11/h3-6H,2,7-8H2,1H3
• InChI Key： APGJRDULKKLXMF-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)CCI

Computed Properties

• Exact Mass: 357.97315

Experimental Properties

• PSA: 74.6

Additional information on 3-iodopropyl 4-methylbenzene-1-sulfonate

Introduction to 3-iodopropyl 4-methylbenzene-1-sulfonate (CAS No. 654673-17-3) and Its Emerging Applications in Chemical Biology

3-iodopropyl 4-methylbenzene-1-sulfonate, identified by the chemical abstracts service number 654673-17-3, is a specialized sulfonate derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound, featuring a methylbenzene core substituted at the para position with a sulfonate group and an iodopropyl side chain, presents a promising scaffold for the development of novel bioactive molecules. The combination of the iodine atom and the sulfonate moiety enhances its utility in various synthetic transformations, making it a valuable tool in medicinal chemistry and material science.

The sulfonate group in 3-iodopropyl 4-methylbenzene-1-sulfonate contributes to its water solubility and stability under physiological conditions, which are critical factors for pharmaceutical applications. This property allows the compound to be effectively utilized in drug delivery systems and as an intermediate in the synthesis of more complex molecules. Additionally, the iodopropyl substituent serves as a reactive handle for further functionalization, enabling chemists to tailor the compound for specific biological targets. The presence of both these functional groups makes 654673-17-3 a versatile building block in synthetic organic chemistry.

In recent years, there has been growing interest in exploring the potential of 3-iodopropyl 4-methylbenzene-1-sulfonate in the development of therapeutic agents. The methylbenzene core is a common motif in many biologically active compounds, and modifications at the para position have been shown to enhance binding affinity to target proteins. For instance, studies have demonstrated that sulfonate derivatives can act as potent inhibitors of enzymes by forming stable interactions with acidic residues in the active site. The iodopropyl group further enhances this capability by allowing for post-synthetic modifications through cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in drug discovery.

One of the most compelling aspects of 654673-17-3 is its role in the development of targeted therapeutics. Researchers have leveraged its structural features to design molecules that selectively interact with specific biological pathways. For example, recent studies have highlighted its utility in creating inhibitors of kinases, which are overexpressed in various cancers. The sulfonate group provides a negative charge that facilitates electrostatic interactions with positively charged residues on the kinase surface, while the iodine atom allows for further derivatization to optimize binding affinity. These findings underscore the compound's potential as a lead compound or intermediate in oncology research.

The synthetic versatility of 3-iodopropyl 4-methylbenzene-1-sulfonate also extends to material science applications. The sulfonate group imparts hydrophilic properties, making it suitable for use in water-based formulations and coatings. Additionally, its ability to undergo cross-coupling reactions enables the creation of conjugated polymers with tailored electronic properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique combination of functionalities in 654673-17-3 makes it a promising candidate for innovation across multiple disciplines.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-iodopropyl 4-methylbenzene-1-sulfonate interacts with biological targets. Molecular docking studies have revealed that its sulfonate group preferentially binds to acidic residues on protein surfaces, while the iodine atom engages in hydrophobic interactions. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic profiles. Furthermore, computational modeling has been used to predict how modifications to the side chain can affect solubility and metabolic stability, providing a rational approach to optimizing drug candidates.

The future prospects of 654673-17-3 are promising, with ongoing research exploring its potential in areas such as gene therapy and regenerative medicine. Its ability to form stable complexes with nucleic acids has led to investigations into its role as a delivery vehicle for nucleic acid-based therapeutics. Additionally, its reactivity with biomolecules suggests it could be used to develop probes for imaging biological processes at high resolution. As our understanding of molecular interactions continues to evolve, compounds like methylbenzene sulfonates with iodopropyl side chains will undoubtedly play a crucial role in advancing therapeutic strategies.

In conclusion, 3-iodopropyl 4-methylbenzene-1-sulfonate (CAS No. 654673-17-3) is a multifunctional compound with significant potential across pharmaceuticals and materials science. Its unique structural features enable it to serve as a versatile intermediate for synthesizing bioactive molecules and functional materials alike. With continued research into its applications, this sulfonate derivative is poised to make substantial contributions to scientific innovation and technological advancement.